3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2S)-2-aminopropanoyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c1-12(17)15(20)18-14-8-5-9-19(10-14)16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,17H2,1H3,(H,18,20)/t12-,14?/m0/s1
• InChI Key: AVEKLUSFGQYLRX-NBFOIZRFSA-N
• Canonical SMILES: CC(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative featuring a benzyl ester group and an (S)-2-aminopropionylamino substituent. This compound is structurally related to intermediates used in pharmaceutical synthesis, particularly in the development of protease inhibitors or peptidomimetics.

Preparation Methods

Protecting Group Chemistry

The synthesis begins with the protection of the piperidine nitrogen. Benzyloxycarbonyl (Cbz) groups are commonly employed due to their stability under basic conditions and ease of removal via hydrogenolysis. For example, 1-N-Cbz-3-aminopiperidine serves as a key intermediate, where the Cbz group safeguards the amine during subsequent reactions.

Stereochemical Control

The (S)-configuration of the 2-aminopropionylamino group is achieved using enantiomerically pure starting materials. A patent by describes the use of (S)-1-benzyl-3-aminopyrrolidine as a precursor, which undergoes stereospecific alkylation and acylation to introduce the propionylamino side chain. Chiral auxiliaries or asymmetric catalysis may further enhance enantiomeric excess.

Coupling Reactions

The amide bond between the piperidine and 2-aminopropionyl groups is formed via peptide coupling reagents. In a study by, acyl azides generated from hydrazides undergo Curtius rearrangement to yield isocyanates, which react with amines to form urea or amide linkages. This method ensures high regioselectivity and minimizes racemization.

Stepwise Synthetic Procedures

Preparation of 1-N-Cbz-3-aminopiperidine

• Starting Material : 3-Aminopiperidine is treated with benzyl chloroformate in the presence of a base (e.g., triethylamine) to install the Cbz group.

• Reaction Conditions : Conducted in tetrahydrofuran (THF) at 0–25°C for 12–24 hours.

• Yield : 85–90% after column chromatography.

Introduction of the (S)-2-Aminopropionyl Group

• Activation : (S)-2-Aminopropionic acid is activated as a mixed anhydride using ethyl chloroformate.

• Coupling : The activated acid reacts with 1-N-Cbz-3-aminopiperidine in dimethylformamide (DMF) at 0°C, followed by warming to room temperature.

• Workup : The product is isolated via extraction and purified by recrystallization (yield: 75–80%).

Benzyl Ester Formation

The carboxylic acid moiety is protected as a benzyl ester using benzyl bromide in the presence of potassium carbonate in acetonitrile .

Optimization of Reaction Conditions

Solvent and Temperature Effects

• THF vs. DMF : THF provides higher yields for Cbz protection (90% vs. 75% in DMF).

• Temperature Control : Coupling reactions performed below 10°C reduce epimerization risks.

Catalytic Enhancements

• DMAP Catalyst : 4-Dimethylaminopyridine (DMAP) accelerates benzylation reactions, reducing reaction time from 24 to 6 hours.

Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR (300 MHz, CDCl₃) : δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, COOCH₂Ph), 4.10–3.90 (m, 1H, piperidine-H), 3.30–3.10 (m, 2H, NH₂).

• ¹³C-NMR : 156.2 (C=O), 136.1 (Ar-C), 128.5–127.8 (Ar-CH), 67.3 (COOCH₂Ph).

Mass Spectrometry (MS)

• ESI-MS : m/z 306.2 [M+H]⁺, consistent with the molecular formula C₁₆H₂₃N₃O₃.

Melting Point and Purity

• Melting Point : 168–170°C (lit. 168–170°C).

• HPLC Purity : >98% (C18 column, acetonitrile/water gradient) .

Chemical Reactions Analysis

Types of Reactions

3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the ester or amino groups, often using reagents like alkyl halides or acyl chlorides

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The conditions often involve controlled temperatures, specific solvents, and catalysts to drive the reactions to completion .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in various derivatives depending on the nucleophile employed .

Scientific Research Applications

Medicinal Chemistry

Pharmaceutical Development

The compound is primarily studied for its potential as a pharmaceutical agent. Its structural characteristics allow it to interact with biological systems effectively, making it a candidate for various therapeutic applications. Research has indicated that modifications of the piperidine ring can enhance the compound's efficacy and selectivity for specific biological targets.

Case Study: Angiotensin Receptor Antagonists

One notable application involves its use in developing angiotensin receptor antagonists. The compound has been linked to enhanced activity in lowering blood pressure and treating conditions such as hypertension. For instance, studies have shown that derivatives of this compound can exhibit dual-action properties, targeting both angiotensin receptors and neprilysin inhibitors, which are crucial in managing cardiovascular diseases .

Biochemical Interactions

Enzyme Inhibition

Research indicates that 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester may act as an inhibitor for specific enzymes involved in metabolic pathways. This inhibition can lead to altered metabolic rates and has implications for conditions like diabetes and obesity.

Neurotransmitter Modulation

The compound's ability to interact with neurotransmitter systems has been explored, particularly regarding its effects on amino acid neurotransmitters. It is hypothesized that the compound may modulate glutamate and GABAergic systems, potentially offering therapeutic benefits for neurological disorders .

Potential Therapeutic Uses

Antihypertensive Agents

As mentioned earlier, the compound's role as an angiotensin receptor antagonist positions it as a potential antihypertensive agent. Clinical trials are necessary to evaluate its effectiveness and safety profile compared to existing medications.

Neurological Disorders Treatment

Given its interaction with neurotransmitter systems, further research into its application in treating conditions such as anxiety, depression, and epilepsy is warranted. Preliminary studies suggest that modulation of these systems could lead to significant improvements in patient outcomes.

Mechanism of Action

The mechanism of action of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation .

Comparison with Similar Compounds

Structural and Molecular Properties

Table 1: Key Molecular Data for Analogs

Compound Name (CAS)	Molecular Formula	Molecular Weight	Density (g/cm³)	Boiling Point (°C)	pKa	Reference
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (1401667-08-0)	C₁₉H₂₉N₃O₃	347.45	1.14±0.1 (Predicted)	499.8±45.0 (Predicted)	8.49±0.29 (Predicted)
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (1354033-31-0)	C₁₉H₂₉N₃O₃	347.45	1.14±0.1 (Predicted)	505.8±50.0 (Predicted)	N/A
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (1401666-94-1)	C₂₀H₃₁N₃O₃	361.48	N/A	N/A	N/A
3-(CarboxyMethyl-Methyl-amino)-piperidine-1-carboxylic acid benzyl ester	C₁₇H₂₂N₂O₄	318.37	1.24±0.1 (Predicted)	479.3±45.0 (Predicted)	1.93±0.10 (Predicted)

Key Observations:

Substituent Effects on Physical Properties: The benzyl ester group is a common feature, contributing to hydrophobic character and influencing boiling points (e.g., ~500°C for analogs in and ). Branching and Side Chains: The compound with a 3-methyl-butyryl group (CAS 1401666-94-1) has a higher molecular weight (361.48 vs. 347.45) due to an additional methyl group, which may enhance lipophilicity but reduce solubility .

Stereochemical Variations: The (R)- and (S)-configurations in the piperidine and amino-acyl substituents (e.g., CAS 1401667-08-0 vs. 1354033-31-0) can dramatically affect biological activity, such as binding affinity to enzymatic targets, though specific data are lacking in the evidence .

Stability and Toxicity Considerations

• Stability : All analogs are stable under recommended storage conditions, though the carboxymethyl derivative’s lower pKa may make it prone to hydrolysis under acidic conditions .

Biological Activity

The compound 3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative that has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C18H27N3O3
• Molecular Weight : Approximately 333.425 g/mol
• CAS Number : 1354029-28-9

The compound features a piperidine ring substituted with an amino acid derivative and a benzyl ester group, which are critical for its biological interactions.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Common methods include:

• Formation of the Piperidine Ring : Utilizing appropriate starting materials to create the piperidine backbone.
• Amidation : Introducing the amino acid moiety through amidation reactions.
• Esterification : Attaching the benzyl group via esterification processes.

Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Inhibition of Enzymes : Many piperidine derivatives have been shown to inhibit enzymes such as acetylcholinesterase (AChE) and monoamine oxidase (MAO), which are relevant in neuropharmacology .
• Antioxidant Properties : Some studies suggest that these compounds may possess antioxidant capabilities, protecting cells from oxidative stress .
• Neuroprotective Effects : There is evidence supporting the neuroprotective effects of piperidine derivatives against neurodegenerative diseases .

The mechanisms by which 3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester exerts its biological effects may include:

• Receptor Binding : The compound may interact with various receptors in the central nervous system, influencing neurotransmitter levels.
• Enzyme Modulation : By inhibiting specific enzymes, it can alter metabolic pathways associated with neurotransmitter degradation.

Case Studies

• Neuropharmacological Studies :
  • A study demonstrated that similar piperidine derivatives significantly reduced AChE activity in vitro, suggesting potential use in treating Alzheimer's disease .
  • Another investigation highlighted the neuroprotective properties against oxidative stress in neuronal cell lines, indicating a possible therapeutic role for neurodegenerative conditions .
• Pharmacokinetic Evaluations :
  • The compound's bioavailability and transport mechanisms were assessed using models that mimic intestinal absorption, showing promise for oral administration routes .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
Piperidine Derivative A	AChE Inhibition
Piperidine Derivative B	Antioxidant Activity
Piperidine Derivative C	Neuroprotective Effects

Q & A

Q. What are the common synthetic routes for 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester?

The compound is typically synthesized via nucleophilic substitution or acylation reactions. For example, benzyl-4-(aminomethyl)piperidine-1-carboxylate can react with 2-chloro-5-fluoropyrimidine in dimethylformamide (DMF) using triethylamine as a base, followed by heating at 100°C for 6 hours. Purification is achieved via silica gel chromatography with gradients of dichloromethane, isopropyl alcohol, and hexane . Piperidine acylation with benzoyl chloride in the presence of triethylamine is another validated route .

Q. What analytical techniques are used to confirm the structure and purity of this compound?

Infrared (IR) spectroscopy identifies functional groups (e.g., carbonyl stretches), while gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) confirm molecular weight and purity. Nuclear magnetic resonance (NMR) spectroscopy resolves stereochemistry and proton environments. For example, GC-MS data for related piperidine derivatives show molecular ions at m/z 345.29 (M+1) .

Q. What safety precautions are essential when handling this compound in laboratory settings?

Use personal protective equipment (PPE), including nitrile gloves and safety goggles, under a fume hood. Avoid inhalation or skin contact. Waste must be segregated and disposed of by certified biohazard contractors to prevent environmental contamination .

Advanced Research Questions

Q. How can reaction conditions be optimized for improved yields of this compound?

Employ statistical Design of Experiments (DoE) to systematically vary parameters like temperature, solvent polarity, and reagent molar ratios. For instance, fractional factorial designs minimize experimental runs while identifying critical factors. Evidence suggests that DMF as a solvent and triethylamine as a base enhance reaction efficiency at 100°C .

Q. How can contradictions in spectral data (e.g., NMR splitting patterns) be resolved during structural characterization?

Cross-validate using complementary techniques: X-ray crystallography for absolute configuration, 2D NMR (COSY, HSQC) for proton-carbon correlations, and computational simulations (DFT) to predict spectral profiles. For spiro-piperidine analogs, IR and GC-MS data were combined to resolve ambiguities in functional group assignments .

Q. What computational methods are effective in predicting reaction pathways for piperidine derivatives?

Quantum mechanical calculations (e.g., density functional theory) model transition states and intermediates. The ICReDD framework integrates reaction path searches with experimental feedback loops to prioritize viable synthetic routes. For example, energy barriers for acylation steps can predict regioselectivity .

Q. How can biological activity be systematically evaluated for this compound?

Conduct in vitro assays (e.g., enzyme inhibition, cell viability) targeting receptors where piperidine derivatives show affinity, such as growth hormone secretagogues or antimicrobial targets. Molecular docking studies (AutoDock, Schrödinger) correlate structural features (e.g., benzyl ester groups) with binding interactions .

Q. What strategies mitigate purification challenges for polar intermediates in the synthesis?

Use mixed-solvent systems (e.g., CH$_2$Cl$_2$:IPA:hexane) to improve silica gel chromatography resolution. For oils or hygroscopic solids, employ reverse-phase HPLC or recrystallization from ethyl acetate/hexane. Monitor fractions via thin-layer chromatography (TLC) .

Q. How does the compound’s stability vary under different pH and temperature conditions?

Perform stress testing: incubate samples in buffers (pH 1–13) at 25–60°C for 24–72 hours. Monitor degradation via LC-MS. Related benzyl esters show instability in acidic conditions due to ester hydrolysis, requiring neutral pH storage .

Q. What mechanistic insights can be gained from kinetic studies of its synthetic reactions?

Use isotope labeling (e.g., $^{15}$N or $^{13}$C) to track bond formation. Pseudo-first-order kinetics under varying reagent concentrations reveal rate-determining steps. For example, triethylamine’s role in deprotonation accelerates nucleophilic substitution in DMF .